Cas no 61436-76-8 (Benzoic acid, 2-(3-methyl-2-butenyl)-)

• Product Name: Benzoic acid, 2-(3-methyl-2-butenyl)-
• CAS No: 61436-76-8
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 479570
• PubChem ID: 12349207
• Update Time: 2025-04-19

Benzoic acid, 2-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-methyl-2-butenyl)-
• 2-(3-methylbut-2-enyl)benzoic acid
• prenylbenzoic acid
• DTXSID10493146
• 2-(3-Methylbut-2-en-1-yl)benzoic acid
• 61436-76-8
• SCHEMBL7198618

• Inchi： 1S/C12H14O2/c1-9(2)7-8-10-5-3-4-6-11(10)12(13)14/h3-7H,8H2,1-2H3,(H,13,14)
• InChI Key： JXGDRHSXYCQJEQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3